Cas no 1159976-83-6 (Isoxazole, 5-(bromomethyl)-3-[2-(trifluoromethyl)phenyl]-)

• Product Name: Isoxazole, 5-(bromomethyl)-3-[2-(trifluoromethyl)phenyl]-
• CAS No: 1159976-83-6
• MF: C₁₁H₇BrF₃NO
• MW: 306.078592538834
• MDL: MFCD06795883
• CID: 5157270
• Update Time: 2026-03-04

Isoxazole, 5-(bromomethyl)-3-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-3-(2-trifluoromethyl-phenyl)-isoxaZole
• 5-(Bromomethyl)-3-[2-(trifluoromethyl)phenyl]isoxazole
• Isoxazole, 5-(bromomethyl)-3-[2-(trifluoromethyl)phenyl]-

• MDL： MFCD06795883
• Inchi： 1S/C11H7BrF3NO/c12-6-7-5-10(16-17-7)8-3-1-2-4-9(8)11(13,14)15/h1-5H,6H2
• InChI Key： YEOYRZKGLCVRSS-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C2C=CC=CC=2C(F)(F)F)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 3.5
• Topological Polar Surface Area: 26

Additional information on Isoxazole, 5-(bromomethyl)-3-[2-(trifluoromethyl)phenyl]-

Recent Advances in the Study of Isoxazole, 5-(bromomethyl)-3-[2-(trifluoromethyl)phenyl]- (CAS: 1159976-83-6)

The compound Isoxazole, 5-(bromomethyl)-3-[2-(trifluoromethyl)phenyl]- (CAS: 1159976-83-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of this isoxazole derivative as a key intermediate in the synthesis of more complex bioactive molecules. The presence of both a bromomethyl group and a trifluoromethylphenyl moiety makes it a valuable scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, which show promise in targeting various cancer-related pathways.

In terms of synthetic methodology, a 2023 publication in the Journal of Medicinal Chemistry described an optimized route for the preparation of this compound with improved yield and purity. The study emphasized the importance of controlling reaction conditions to prevent unwanted side reactions, particularly those involving the reactive bromomethyl group. This advancement has significant implications for scaling up production for preclinical studies.

Biological evaluations of derivatives containing this isoxazole core have demonstrated interesting pharmacological profiles. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that compounds derived from this scaffold exhibit potent inhibitory activity against several protein kinases, with IC50 values in the low micromolar range. The trifluoromethyl group appears to play a crucial role in enhancing binding affinity through favorable hydrophobic interactions with target proteins.

From a drug discovery perspective, the compound's structural features offer multiple points for diversification, making it an attractive starting point for medicinal chemistry programs. Researchers have explored its potential in developing treatments for inflammatory diseases, with preliminary data showing promising anti-inflammatory activity in cellular assays. The bromomethyl group provides a convenient handle for further functionalization through nucleophilic substitution reactions.

Safety and toxicity studies of this compound are still in early stages, but initial data suggest a manageable safety profile at therapeutic concentrations. A recent patent application (WO2023056789) describes novel derivatives of this isoxazole compound with improved metabolic stability and reduced off-target effects, indicating continued interest from the pharmaceutical industry in this chemical scaffold.

In conclusion, Isoxazole, 5-(bromomethyl)-3-[2-(trifluoromethyl)phenyl]- represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique combination of functional groups allows for the creation of novel bioactive molecules targeting various disease pathways. Future research directions may focus on expanding its application to other therapeutic areas and further optimizing its pharmacological properties through structural modifications.